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Compound of Interest

Oxacyclohexadec-12-en-2-one,
(122)-

cat. No.: B12093333

Compound Name:

Essential Safety and Handling Guide:
Oxacyclohexadec-12-en-2-one, (122)-

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Oxacyclohexadec-12-
en-2-one, (12Z)- (CAS No. 111879-79-9)[1]. Due to limited specific safety data for the (122)-
isomer, this information is primarily based on the safety data sheet (SDS) for the related (12E)-
isomer and general principles of laboratory safety. It is imperative to handle this compound with
care in a well-ventilated area, avoiding contact with skin and eyes[2][3].

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment is
recommended when handling Oxacyclohexadec-12-en-2-one, (122)-:
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles with Side
Shields or Face Shield

Should conform to EN 166
(EV) or NIOSH (US) standards
to protect against chemical
splashes[3][4].

Hand Protection

Chemical-Impermeable Gloves

Nitrile or neoprene gloves are
preferred. Gloves must be
inspected prior to use and

changed frequently[3][5].

Body Protection

Laboratory Coat or Disposable

Gown

A disposable gown is preferred
to prevent contamination of

personal clothing[4].

Respiratory Protection

NIOSH-Approved Respirator

Use a fit-tested N95 or N100
respirator for airborne

particles. For vapors or splash
risks, a full face-piece chemical
cartridge-type respirator or a
powered air-purifying respirator
(PAPR) is necessary[4].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of this compound. The following

workflow outlines the key stages from preparation to disposal.
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After use

Post-Handling
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aintain hygiene
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Final step

osal

7. Dispose of Waste
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Caption: Workflow for Safe Handling of Oxacyclohexadec-12-en-2-one, (12Z)-.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination. Oxacyclohexadec-12-en-2-
one is classified as very toxic to aquatic life with long-lasting effects[2][6].

o Waste Collection: Collect all chemical waste, including contaminated consumables, in a
designated and properly labeled hazardous waste container.

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing[2]. Do not discharge to sewer
systems]2].

» Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill[2].

Quantitative Data Summary

The following table summarizes key quantitative data for the related isomer, (12E)-
Oxacyclohexadec-12-en-2-one. This data is provided as a reference due to the lack of specific
information for the (122)- isomer.

Property Value Source
Molecular Weight 238.37 g/mol [1107]
Flash Point 156.5 °C [2]
Boiling Point 333°C [2]
Melting Point <-20.15°C [2]
Water Solubility 0.954 mg/L at 21 °C [2]
Dermal LD50 (rat) > 2000 mg/kg bw [2]
Toxicity to Fish (LCO) >=0.11 mg/L (96 h) [2][3]
Toxicity to Daphnia (EC50) > 0.17 mg/L (48 h) [2][3]
Toxicity to Algae (EC50) 0.4 mg/L (72 h) [2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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